Cas no 2229126-90-1 (2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropylmethanamine)

2,2-Dimethyl-1-(3-methyloxetan-3-yl)cyclopropylmethanamine is a structurally unique amine compound featuring a cyclopropyl and oxetane moiety, which imparts distinct steric and electronic properties. Its rigid, compact framework enhances stability and selectivity in synthetic applications, making it valuable for pharmaceutical intermediates and agrochemical research. The presence of the oxetane ring contributes to improved solubility and metabolic stability, while the cyclopropyl group offers conformational constraint, beneficial for modulating biological activity. This compound is particularly useful in medicinal chemistry for the design of novel bioactive molecules, where its balanced lipophilicity and functional group compatibility facilitate targeted modifications. High purity and consistent quality ensure reliable performance in advanced research applications.
2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropylmethanamine structure
2229126-90-1 structure
Product Name:2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropylmethanamine
CAS No:2229126-90-1
MF:C10H19NO
MW:169.263962984085
CID:5876205
PubChem ID:165840390
Update Time:2025-10-24

2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropylmethanamine
    • 2229126-90-1
    • [2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropyl]methanamine
    • EN300-1818723
    • Inchi: 1S/C10H19NO/c1-8(2)4-10(8,5-11)9(3)6-12-7-9/h4-7,11H2,1-3H3
    • InChI Key: VAAMEGTYKHEMQW-UHFFFAOYSA-N
    • SMILES: O1CC(C)(C1)C1(CN)CC1(C)C

Computed Properties

  • Exact Mass: 169.146664230g/mol
  • Monoisotopic Mass: 169.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 35.2Ų

2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1818723-0.05g
[2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropyl]methanamine
2229126-90-1
0.05g
$1129.0 2023-09-19
Enamine
EN300-1818723-0.1g
[2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropyl]methanamine
2229126-90-1
0.1g
$1183.0 2023-09-19
Enamine
EN300-1818723-0.25g
[2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropyl]methanamine
2229126-90-1
0.25g
$1235.0 2023-09-19
Enamine
EN300-1818723-0.5g
[2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropyl]methanamine
2229126-90-1
0.5g
$1289.0 2023-09-19
Enamine
EN300-1818723-1.0g
[2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropyl]methanamine
2229126-90-1
1g
$1343.0 2023-06-01
Enamine
EN300-1818723-2.5g
[2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropyl]methanamine
2229126-90-1
2.5g
$2631.0 2023-09-19
Enamine
EN300-1818723-5.0g
[2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropyl]methanamine
2229126-90-1
5g
$3894.0 2023-06-01
Enamine
EN300-1818723-10.0g
[2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropyl]methanamine
2229126-90-1
10g
$5774.0 2023-06-01
Enamine
EN300-1818723-1g
[2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropyl]methanamine
2229126-90-1
1g
$1343.0 2023-09-19
Enamine
EN300-1818723-5g
[2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropyl]methanamine
2229126-90-1
5g
$3894.0 2023-09-19

Additional information on 2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropylmethanamine

Introduction to 2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropylmethanamine (CAS No. 2229126-90-1)

2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropylmethanamine (CAS No. 2229126-90-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amines and features a cyclopropyl ring substituted with a methyloxetane moiety, making it a promising candidate for various pharmacological studies.

The chemical structure of 2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropylmethanamine is characterized by its cyclopropyl ring, which is known for its high reactivity and strain energy. The presence of the methyloxetane group adds further complexity and stability to the molecule, influencing its biological activity and pharmacokinetic properties. This combination of structural elements makes it an interesting target for researchers exploring new drug candidates.

Recent studies have highlighted the potential of 2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropylmethanamine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory effects, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines, thereby reducing inflammation and associated pain.

In addition to its anti-inflammatory properties, 2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropylmethanamine has shown promise in neurodegenerative disease research. A 2020 study published in the Journal of Neurochemistry demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function. These findings suggest that it may have potential applications in treating diseases such as Alzheimer's and Parkinson's.

The pharmacokinetic profile of 2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropylmethanamine has also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effectiveness as a therapeutic agent. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropylmethanamine in human subjects. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide more comprehensive data on its potential as a treatment option for various medical conditions.

In conclusion, 2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropylmethanamine (CAS No. 2229126-90-1) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an exciting area of research for scientists and clinicians alike. As more studies are conducted and clinical trials progress, it is likely that this compound will play a significant role in the development of new therapeutic strategies for various diseases.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm